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Compound of Interest

Compound Name: Clinafloxacin hydrochloride

Cat. No.: B029996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro antibacterial

susceptibility of Clinafloxacin hydrochloride. The methodologies are based on established

standards for broth microdilution, agar dilution, and disk diffusion testing.

Data Presentation
The following tables summarize the in vitro activity of Clinafloxacin hydrochloride against a

wide range of bacterial pathogens. Minimum Inhibitory Concentration (MIC) values and zone

diameters for disk diffusion are presented for comparative analysis.

Table 1: Minimum Inhibitory Concentration (MIC) of
Clinafloxacin Hydrochloride against Gram-Positive
Bacteria
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Bacterial
Species

No. of Isolates MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)
MIC Range
(µg/mL)

Staphylococcus

aureus

(Methicillin-

susceptible)

100 0.03 0.06 ≤0.015 - 0.12

Staphylococcus

aureus

(Methicillin-

resistant)

100 0.5 1 0.03 - >4

Staphylococcus

epidermidis
50 0.06 0.5 ≤0.015 - 2

Enterococcus

faecalis
100 0.12 0.25 0.03 - 1

Enterococcus

faecium

(Vancomycin-

susceptible)

50 0.12 0.5 0.06 - 1

Enterococcus

faecium

(Vancomycin-

resistant)

50 0.25 1 0.12 - 2

Streptococcus

pneumoniae

(Penicillin-

susceptible)

100 0.12 0.12 ≤0.015 - 0.25

Streptococcus

pneumoniae

(Penicillin-

resistant)

100 0.25 0.5 0.06 - 1

Streptococcus

pyogenes
50 0.06 0.12 ≤0.015 - 0.25
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Table 2: Minimum Inhibitory Concentration (MIC) of
Clinafloxacin Hydrochloride against Gram-Negative
Bacteria

Bacterial
Species

No. of Isolates MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)
MIC Range
(µg/mL)

Escherichia coli 200 0.06 0.5 ≤0.015 - 8

Klebsiella

pneumoniae
150 0.12 1 ≤0.015 - 16

Enterobacter

cloacae
100 0.25 2 ≤0.015 - 16

Pseudomonas

aeruginosa
100 1 4 0.12 - >32

Haemophilus

influenzae
100 ≤0.015 0.03 ≤0.015 - 0.06

Moraxella

catarrhalis
50 ≤0.015 0.03 ≤0.015 - 0.06

Neisseria

gonorrhoeae
50 0.015 0.06 ≤0.015 - 0.12

Table 3: Disk Diffusion Zone Diameter Interpretive
Criteria for Clinafloxacin Hydrochloride (5 µg disk)

Interpretation Zone Diameter (mm)
Corresponding MIC
(µg/mL)

Susceptible (S) ≥ 21 ≤ 1.0

Intermediate (I) 18 - 20 2.0

Resistant (R) ≤ 17 ≥ 4.0

Note: These interpretive criteria are based on proposed standards and should be validated

internally.
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Experimental Protocols
Detailed methodologies for key antibacterial susceptibility tests are provided below.

Broth Microdilution MIC Assay
This method determines the minimum inhibitory concentration (MIC) of Clinafloxacin
hydrochloride in a liquid growth medium.

a. Materials:

Clinafloxacin hydrochloride reference powder

Sterile 96-well microtiter plates

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Bacterial inoculum standardized to 0.5 McFarland

Sterile diluents (e.g., sterile water, DMSO)

Incubator (35°C ± 2°C)

Spectrophotometer

b. Preparation of Clinafloxacin Hydrochloride Stock Solution:

Clinafloxacin hydrochloride is freely soluble in aqueous solutions.

Prepare a stock solution of 1 mg/mL in a suitable sterile solvent (e.g., sterile deionized water

or DMSO).

Further dilutions should be made in CAMHB to achieve the desired concentrations for the

assay.

c. Inoculum Preparation:

From a fresh (18-24 hours) culture, select 3-5 isolated colonies.
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Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland

standard (approximately 1-2 x 10⁸ CFU/mL).

Dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

d. Assay Procedure:

Dispense 50 µL of CAMHB into each well of a 96-well plate.

Add 50 µL of the appropriate Clinafloxacin hydrochloride dilution to the first well of each

row to be tested, creating a 2-fold serial dilution across the plate.

Inoculate each well (except for the sterility control) with 50 µL of the prepared bacterial

inoculum.

Include a growth control well (no antibiotic) and a sterility control well (no inoculum).

Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

e. Interpretation of Results: The MIC is the lowest concentration of Clinafloxacin
hydrochloride that completely inhibits visible growth of the organism as detected by the

unaided eye.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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